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Compound of Interest

Compound Name: 6-Phenylpyridazin-3(2H)-one

Cat. No.: B189393 Get Quote

Essential Safety and Handling Guide for 6-
Phenylpyridazin-3(2H)-one
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 6-Phenylpyridazin-3(2H)-one.

Adherence to these protocols is essential for ensuring personal safety and proper laboratory

conduct.

Hazard Identification and Classification
6-Phenylpyridazin-3(2H)-one is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. The compound is known to cause skin,

eye, and respiratory irritation.[1][2]

Hazard Class GHS Code Description

Skin Irritation H315 Causes skin irritation

Serious Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity H335 May cause respiratory irritation
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Precautionary Statement GHS Code Description

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1]

Prevention P264
Wash skin thoroughly after

handling.[1]

Prevention P271
Use only outdoors or in a well-

ventilated area.[1]

Prevention P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[1]

Response P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1]

Response P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1]

Response P312
Call a POISON CENTER or

doctor if you feel unwell.[1]

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[3]

Storage P405 Store locked up.[3]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[3]
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Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory when handling 6-Phenylpyridazin-3(2H)-one to

minimize exposure risk.

PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting, conforming to

EN 166 (EU) or NIOSH (US)

standards.[4]

Face Shield
Recommended when there is

a risk of splashing.[5]

Skin Protection Chemical-Resistant Gloves

Nitrile rubber gloves are a

suitable option.[4] Gloves must

be inspected before use and

disposed of properly after

handling.

Laboratory Coat
Fire/flame resistant and

impervious clothing.[4]

Respiratory Protection Dust Mask / Respirator

For small quantities in a well-

ventilated area, a type N95

(US) dust mask may be

sufficient.[2][4] Use a full-face

respirator if exposure limits are

exceeded or irritation is

experienced.[4]

Operational and Disposal Plans
Handling and Storage Protocol
Handling:

Ventilation: Always handle 6-Phenylpyridazin-3(2H)-one in a well-ventilated area,

preferably within a chemical fume hood.[4][6]
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Avoid Contact: Prevent contact with skin, eyes, and clothing.[7] Avoid breathing dust and

vapors.[1]

Hygiene: Wash hands and face thoroughly after handling.[1] Do not eat, drink, or smoke in

the work area.[3]

Ignition Sources: Keep the compound away from sources of ignition. Use spark-proof tools

and explosion-proof equipment.[4]

Storage:

Container: Store in a tightly closed and suitable container.[3][4]

Environment: Keep in a dry, cool, and well-ventilated place.[4]

Incompatibilities: Store away from strong oxidizing agents.[4]

First Aid Procedures
Immediate medical attention is crucial in case of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately.[1][8] If

breathing is difficult, give oxygen.[3] If the victim

is not breathing, provide artificial respiration.[8]

Seek immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

[9] Drench the affected skin with large amounts

of water for at least 15 minutes.[10] Wash the

skin and hair thoroughly with soap and water.

[10] If skin irritation occurs, get medical advice.

[1]

Eye Contact

Immediately flush the eyes with clean, running

water for at least 15 minutes, holding the eyelids

open.[11] Remove contact lenses after the first

5 minutes, if present, and continue rinsing.[9]

Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] If the victim is

conscious, rinse their mouth with water.[1][3]

Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.[1]

Spill and Disposal Management
Spill Containment:

Evacuate personnel to a safe area.[4]

Ensure adequate ventilation.

Prevent further leakage if it is safe to do so. Avoid dust formation.[4]

Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.[12][13]

Collect the absorbed material and place it in a suitable, labeled container for disposal.[4]
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Disposal Protocol:

Waste Classification: 6-Phenylpyridazin-3(2H)-one and any contaminated materials should

be treated as hazardous chemical waste.[6]

Collection: Collect waste in a designated, clearly labeled, and sealed hazardous waste

container.[6]

Prohibition: Never dispose of this chemical down the drain or in regular trash.[6]

Professional Disposal: Arrange for disposal through your institution's environmental health

and safety (EHS) office or a licensed chemical waste disposal contractor.[6] High-

temperature incineration is a common disposal method for similar compounds.[6]

Experimental Workflow and Logic Diagrams
The following diagrams illustrate the necessary procedural flows for safely handling 6-
Phenylpyridazin-3(2H)-one.
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Preparation Phase

Handling Phase

Post-Handling & Disposal

Assess Risks & Review SDS

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Area
(Fume Hood)

Handle 6-Phenylpyridazin-3(2H)-one

Avoid Dust & Vapor Formation

Wash Hands After Handling

Segregate Hazardous Waste

Store in Labeled Container

Arrange Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Handling 6-Phenylpyridazin-3(2H)-one.
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Emergency Response Protocol

Skin/Eye Contact

InhalationIngestion

Exposure Event Occurs

Remove Contaminated Clothing

Move to Fresh Air

Ingestion

Flush with Water (15+ min)

Seek Immediate
Medical Attention

Rinse Mouth with Water
(Do NOT Induce Vomiting)

Click to download full resolution via product page

Caption: First Aid Workflow for Exposure Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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